(S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-B]indole-3-carboxamide

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: (3S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxamide
• InChI: InChI=1S/C12H13N3O/c13-12(16)10-5-8-7-3-1-2-4-9(7)15-11(8)6-14-10/h1-4,10,14-15H,5-6H2,(H2,13,16)/t10-/m0/s1
• InChI Key: SWRKTKBVJYIDTG-JTQLQIEISA-N
• Isomeric SMILES: C1[C@H](NCC2=C1C3=CC=CC=C3N2)C(=O)N
• Canonical SMILES: C1C(NCC2=C1C3=CC=CC=C3N2)C(=O)N

Description

(S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-B]indole-3-carboxamide is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-B]indole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-2,3,4,9-Tetrahydro-1H-pyrido[3,4-B]indole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In the same manner as described above (1) and (2) using (3S)-2-benzyloxycarbonyl-1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid, there is obtained (3S)-1,2,3,4-tetrahydro-β-carboline-3-carboxamide as powder.

Synthesis routes and methods II

Procedure details

(3RS)-2-Benzyloxycarbonyl-1,2,3,4-tetrahydro-β-carboline-3-carboxamide (2.47 g) is dissolved in ethanol (350 ml) and thereto are added acetic acid (0.02 ml) and 10% Pd-C (1.0 g). The mixture is subjected to catalytic reduction under atmospheric pressure. After the reaction, the catalyst is removed by filtration and washed with ethanol. The filtrate and the washing liquid are combined and distilled to remove the solvent. The residue is crystallized from ether to give the title compound (1.21 g, 79%), m.p. 212°-216° C.